2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide
• InChI: InChI=1S/C12H17NOS/c1-9-5-6-11(7-10(9)2)15-8-12(14)13(3)4/h5-7H,8H2,1-4H3
• InChI Key: APMDDOFAUZCDLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SCC(=O)N(C)C)C
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide, also known as DMSA, is a chemical compound that is widely used in scientific research. DMSA belongs to the class of thiol-based chelators, which are compounds that can bind to metal ions and remove them from the body.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide involves the formation of stable complexes with metal ions. 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has a thiol group that can bind to metal ions such as lead and mercury, forming a stable complex that can be excreted from the body.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has been shown to have beneficial effects on various biochemical and physiological parameters. It has been shown to reduce oxidative stress, improve liver function, and enhance immune function. 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive compared to other chelating agents. However, 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has some limitations. It has low selectivity for metal ions, which can lead to the removal of essential metals from the body. It also has poor solubility in water, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide. One area of research is the development of more selective chelating agents that can target specific metal ions. Another area of research is the use of 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide in combination with other compounds for enhanced efficacy is an area of interest for future research.
Conclusion:
In conclusion, 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide is a valuable compound in scientific research due to its chelating properties. It has been shown to have beneficial effects on various biochemical and physiological parameters. However, its limitations should be taken into consideration when using it in lab experiments. Future research on 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide can lead to the development of more effective chelating agents and the treatment of various diseases.

Synthesis Methods

2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide can be synthesized by reacting 2-chloro-3,4-dimethylthiophene with N,N-dimethylacetamide in the presence of a base such as sodium hydride. The reaction yields 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide as a white crystalline solid.

Scientific Research Applications

2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide has been extensively used in scientific research as a chelating agent for various metal ions. It has been shown to be effective in removing heavy metals such as lead, cadmium, and mercury from the body. 2-(3,4-dimethylphenyl)sulfanyl-N,N-dimethylacetamide is also used in the treatment of Wilson's disease, a genetic disorder that causes copper to accumulate in the body.